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Compound of Interest

Compound Name: Methylamine

Cat. No.: B109427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methylamine
hydrochloride in various organic solvents. Understanding the solubility characteristics of this
compound is critical for its application in organic synthesis, pharmaceutical development, and
materials science. This document compiles quantitative and qualitative solubility data, details
relevant experimental protocols, and presents logical workflows through diagrams to aid
researchers in their work.

Introduction to Methylamine Hydrochloride

Methylamine hydrochloride (CHsNHz-HCI), also known as methylammonium chloride, is the
hydrochloride salt of the simplest primary amine, methylamine. It presents as a white to off-
white crystalline solid that is hygroscopic, meaning it readily absorbs moisture from the
atmosphere.[1][2] Its utility as a precursor and intermediate in the synthesis of a wide range of
compounds, including pharmaceuticals, agrochemicals, and dyes, makes its solubility profile a
key parameter for process development, purification, and formulation.[3][4] The ionic nature of
this salt generally dictates high solubility in polar solvents and limited solubility in nonpolar
organic solvents.[2]

Quantitative and Qualitative Solubility Data

The solubility of methylamine hydrochloride varies significantly across different organic
solvents. The following tables summarize the available data, providing a comparative reference
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for solvent selection in experimental design.

Table 1: Quantitative Solubility Data

o Molar

Solubility ( g/100 g .
Solvent Temperature (°C) Concentration

of solvent)

(mM)

Ethanol 29.1 78
Dimethyl Sulfoxide

1.4 (14 mg/mL) 25 207.34
(DMSO)
Water 100 (1 gin 10 mL) Not Specified
Water 0.108 (1080 mg/L) 20

Note: There is a discrepancy in the reported water solubility values. While most sources
describe it as "very soluble,” one source provides a quantitative value of 1080 mg/L, which is
significantly lower.[5][6] Researchers should verify the solubility in water for their specific
application.

Table 2: Qualitative Solubility Data
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Solvent Solubility Description
N,N-Dimethylformamide (DMF) Very Soluble[5][6][7]

Methanol Soluble[3][5][6]

Ethanol Soluble[1][3]

n-Butanol Somewhat less soluble than in ethanol[8]
Glacial Acetic Acid Sparingly Soluble[5][6][7]

Chloroform Very Slightly Soluble[5][6][7] / Insoluble[1][9]
Acetone Insoluble[1][9]

Diethyl Ether Insoluble[1][9]

Ethyl Acetate Insoluble[1][3][9]

Factors Influencing Solubility

The dissolution of methylamine hydrochloride is governed by several key factors inherent to its
structure and the properties of the solvent.

» Polarity: As an ionic salt, methylamine hydrochloride's solubility is highest in polar protic
solvents like water and alcohols, which can effectively solvate both the methylammonium
cation and the chloride anion through hydrogen bonding and ion-dipole interactions.[2] Its
solubility decreases sharply in nonpolar or weakly polar aprotic solvents.

o Temperature: The solubility of ionic compounds like methylamine hydrochloride generally
increases with temperature.[2] This principle is fundamental to purification techniques such
as recrystallization.

e pH: In aqueous solutions, pH can influence the equilibrium between the methylammonium
ion and its free base, methylamine. However, as a salt of a weak base and a strong acid, it
remains soluble across a wide pH range.[2]
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Solvent Type Result
- . - Polar Solvents o . .
Methylamine Hydrochloride O] i R (c.g., Water, Ethanol, DMF) g High Solubility

CHsNHs*CI—
(lonic Salt)

Mismatch in polarity

Nonpolar Solvents Low / No Solubility

(e.g., Diethyl Ether, Chloroform)

Click to download full resolution via product page

Caption: Logical relationship between solvent polarity and solubility.

Experimental Protocols

Accurate determination of solubility and effective purification are essential for the successful
application of methylamine hydrochloride.

This protocol outlines a standard method for determining the solubility of a compound in a
given solvent at a specific temperature.

o Preparation: Add an excess amount of finely powdered methylamine hydrochloride to a
known volume of the organic solvent in a sealed container (e.g., a screw-cap vial or flask).

» Equilibration: Agitate the mixture at a constant, controlled temperature for a sufficient period
to ensure equilibrium is reached (e.g., 24-48 hours). A shaking water bath or magnetic stirrer
in a temperature-controlled environment is ideal.

e Phase Separation: Allow the undissolved solid to settle. If necessary, centrifuge the sample
to ensure a clear separation of the solid and liquid phases.

» Sampling: Carefully extract a known volume of the clear, saturated supernatant, avoiding any
solid particles.
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e Quantification: Determine the concentration of methylamine hydrochloride in the sample.
This can be achieved by evaporating the solvent to dryness and weighing the residue, or

through analytical techniques such as titration or chromatography.

¢ Calculation: Express the solubility in the desired units, such as g/100 mL, g/100 g, or mol/L.

Recrystallization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. solubilityofthings.com [solubilityofthings.com]

3. Methylamine HCI Or Methylamine Hydrochloride CAS 593-51-1 Manufacturers and
Suppliers - Price - Fengchen [fengchengroup.com]

. METHYLAMINE HCL [chembk.com]

. Methylamine hydrochloride | 593-51-1 [chemicalbook.com]

. Methylamine hydrochloride CAS#: 593-51-1 [m.chemicalbook.com]
. echemi.com [echemi.com]

. Organic Syntheses Procedure [orgsyn.org]

°
(] [00] ~ (o2} (621 iy

. methylamine hydrochloride [chemister.ru]

 To cite this document: BenchChem. [Methylamine Hydrochloride Solubility in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b109427#methylamine-hydrochloride-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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